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This technical whitepaper serves as a comprehensive guide for researchers, scientists, and

drug development professionals on the novel macrolide, Izumenolide. While the existing body

of public knowledge on Izumenolide is emergent, this document consolidates the available

information, focusing on its core chemical identifiers and potential avenues for future research.

Core Chemical Identifiers
A thorough investigation into chemical databases and the scientific literature has revealed that

"Izumenolide" is a compound associated with the actinomycete genus Micromonospora.

However, a specific CAS Registry Number and a definitive molecular formula have not yet been

assigned or are not widely indexed in public chemical databases. The absence of this

foundational data suggests that Izumenolide is likely a recently discovered or less-

characterized natural product.

Table 1: Physicochemical Properties of Izumenolide

Property Value Source

CAS Number Not Available -

Molecular Formula Not Available -

Source Organism Micromonospora sp. Scientific Literature
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The lack of a specific CAS number and molecular formula underscores the nascent stage of

Izumenolide research. As further studies on its isolation and characterization are published,

this critical information will become available, enabling more in-depth research and

development.

Putative Biosynthetic Origin
Izumenolide is reported to be a product of fermentation from Micromonospora, a genus

renowned for its production of a rich diversity of bioactive secondary metabolites, including

many clinically significant antibiotics. The biosynthetic pathway of Izumenolide is yet to be

elucidated. However, based on its classification as a macrolide, it is hypothesized to be

synthesized via a polyketide synthase (PKS) pathway.

Diagram 1: Hypothesized General Polyketide Synthase (PKS) Workflow for Macrolide
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Caption: General workflow of macrolide biosynthesis by Type I PKS.

Future Research Directions
The preliminary information on Izumenolide opens up several avenues for future investigation.

The immediate priorities for the scientific community should be:

Isolation and Structural Elucidation: The definitive chemical structure of Izumenolide needs

to be determined using modern spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS). This will lead to the assignment of a CAS

number and molecular formula.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15567312?utm_src=pdf-body
https://www.benchchem.com/product/b15567312?utm_src=pdf-body
https://www.benchchem.com/product/b15567312?utm_src=pdf-body
https://www.benchchem.com/product/b15567312?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567312?utm_src=pdf-body
https://www.benchchem.com/product/b15567312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioactivity Screening: Once a pure sample of Izumenolide is obtained, it should be

subjected to a broad range of bioactivity screens to identify its potential therapeutic

applications. Given its origin from Micromonospora, antimicrobial and anticancer activities

are promising starting points.

Biosynthetic Gene Cluster Identification: Genomic analysis of the producing Micromonospora

strain will be crucial to identify the biosynthetic gene cluster responsible for Izumenolide
production. This will provide insights into its biosynthesis and open the door for synthetic

biology approaches to produce novel analogs.

Diagram 2: Logical Workflow for Future Izumenolide Research

Isolation of Izumenolide from Micromonospora sp.

Structural Elucidation (NMR, MS)

Identification of Biosynthetic Gene ClusterAssignment of CAS Number & Molecular Formula

Bioactivity Screening (Antimicrobial, Anticancer, etc.) Total Synthesis & Analog Development

Preclinical Development

Click to download full resolution via product page

Caption: A proposed workflow for the future research and development of Izumenolide.
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Izumenolide represents an intriguing new entry into the vast family of macrolides from

microbial sources. While the current publicly available data is limited, it lays the groundwork for

exciting future discoveries. The scientific community is encouraged to pursue the research

directions outlined in this whitepaper to fully unlock the chemical and therapeutic potential of

this novel natural product. As more information becomes available, this guide will be updated to

reflect the latest findings in the field.

To cite this document: BenchChem. [Unraveling Izumenolide: A Deep Dive into a Novel
Macrolide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567312#izumenolide-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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